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Compound of Interest

Compound Name:

Methyl 5-

[(pentafluorophenoxy)methyl]-2-

furoate

CAS No.: 402600-23-1

Cat. No.: B445097

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate. This

molecule incorporates a furan-2-carboxylate core, a common scaffold in medicinal chemistry,

with a pentafluorophenoxy moiety, a functional group known to enhance metabolic stability and

modulate pharmacokinetic properties. This document is intended to serve as a valuable

resource for researchers and professionals engaged in drug discovery and development,

offering insights into the strategic design and utilization of this and similar chemical entities.

Chemical Identity and Physicochemical Properties
Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate is a halogenated aromatic ether and a

derivative of 2-furoic acid. The presence of the highly electronegative fluorine atoms in the
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pentafluorophenoxy group significantly influences the electronic properties and reactivity of the

molecule.

Table 1: Physicochemical Properties of Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate

Property Value Source

Molecular Formula C₁₃H₇F₅O₄

Molecular Weight 322.19 g/mol

logP (predicted) 3.7443

Melting Point
Not available (predicted to be

a solid at room temperature)
-

Boiling Point Not available -

Solubility

Predicted to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone;

sparingly soluble in water.

-

Note: Experimental data for melting point and boiling point are not readily available. Predictions

are based on the properties of structurally similar compounds.

Synthesis and Purification
A plausible and efficient synthetic route to Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate
is via a Williamson ether synthesis. This well-established reaction involves the coupling of an

alkoxide with a suitable alkyl halide or sulfonate. In this proposed synthesis, the key step is the

reaction of methyl 5-(hydroxymethyl)-2-furoate with pentafluorophenol in the presence of a

base.

Proposed Synthetic Pathway
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Step 1: Synthesis of Methyl 5-(hydroxymethyl)-2-furoate

Step 2: Williamson Ether Synthesis

Furfuryl alcohol Vilsmeier-Haack Reagents
(DMF, POCl₃) 5-(Hydroxymethyl)furfural Oxidation

(e.g., Pinnick oxidation) 5-(Hydroxymethyl)-2-furoic acid Esterification
(Methanol, Acid catalyst) Methyl 5-(hydroxymethyl)-2-furoate

Methyl 5-(hydroxymethyl)-2-furoate

Base (e.g., NaH, K₂CO₃)
in aprotic solvent (e.g., DMF, THF)

Pentafluorophenol

Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate

Potential Advantages in Drug Development

Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate

Furan Core Pentafluorophenoxy Group

Bioisosteric Replacement
(e.g., for Phenyl Ring) Enhanced Metabolic Stability Modulated Binding Affinity

Improved Bioavailability
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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